Phenyl 2,4,6-trimethylbenzenesulfonate

• CAS RN: 5465-84-9
• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol
• IUPAC Name: phenyl 2,4,6-trimethylbenzenesulfonate
• InChI: InChI=1S/C15H16O3S/c1-11-9-12(2)15(13(3)10-11)19(16,17)18-14-7-5-4-6-8-14/h4-10H,1-3H3
• InChI Key: BBTGZLICINVWQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)OC2=CC=CC=C2)C

Description

Phenyl 2,4,6-trimethylbenzenesulfonate is a useful research compound. Its molecular formula is C15H16O3S and its molecular weight is 276.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenyl 2,4,6-trimethylbenzenesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl 2,4,6-trimethylbenzenesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

9.4 g of phenol is added to a mixture containing 9.17 g of 48% NaOH, 50 ml of water and 50 ml of toluene. To the resulting mixture is added 22.9 g of mesitylenesulfonyl chloride, and reaction is carried out at 60° to 65° C. for 1 hour. After separating the aqueous layer, toluene is removed from the toluene layer by distillation. The resulting desired compound is purified with methanol.